Cas no 2680774-34-7 (4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid)

• Product Name: 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid
• CAS No: 2680774-34-7
• MF: C₈H₇N₅O₃
• MW: 221.172880411148
• CID: 5652925
• PubChem ID: 165940217
• Update Time: 2025-06-19

4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28273962
• 2680774-34-7
• 4-acetamidopyrazolo[1,5-a][1,3,5]triazine-7-carboxylic acid
• 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid

• Inchi： 1S/C8H7N5O3/c1-4(14)11-8-10-3-9-6-2-5(7(15)16)12-13(6)8/h2-3H,1H3,(H,15,16)(H,9,10,11,14)
• InChI Key： UVXUEVFVNIFFIW-UHFFFAOYSA-N
• SMILES： OC(C1C=C2N=CN=C(NC(C)=O)N2N=1)=O

Computed Properties

• Exact Mass: 221.05488910g/mol
• Monoisotopic Mass: 221.05488910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 110Ų

Additional information on 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid

Introduction to 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid (CAS No. 2680774-34-7)

4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2680774-34-7, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of triazines and pyrazolopyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates an acetamide group and multiple nitrogen-containing heterocycles, making it a promising candidate for further exploration in drug discovery and development.

The chemical structure of 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid consists of a pyrazolopyrimidine core fused with a triazine ring. The presence of the acetamide functional group at the 4-position and the carboxylic acid moiety at the 7-position introduces additional reactive sites that can be exploited for chemical modifications and biological interactions. This structural complexity suggests that the compound may exhibit multifaceted pharmacological properties, making it an intriguing subject for both academic and industrial research.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their potential applications in treating various diseases. The pyrazolopyrimidine scaffold has been particularly studied for its role in developing antiviral, anticancer, and anti-inflammatory agents. The specific arrangement of atoms in 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid (CAS No. 2680774-34-7) may contribute to its ability to interact with biological targets in unique ways, potentially leading to the discovery of new therapeutic strategies.

One of the key areas where this compound shows promise is in the development of small-molecule inhibitors. Small-molecule inhibitors are widely used in drug therapy to modulate the activity of enzymes and receptors involved in disease pathways. The nitrogen-rich heterocycles in 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid provide multiple hydrogen bonding opportunities with biological targets, which could enhance binding affinity and selectivity. This characteristic is particularly valuable in drug design, as it allows for the fine-tuning of molecular interactions to achieve desired pharmacological effects.

Furthermore, the carboxylic acid group at the 7-position of 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid (CAS No. 2680774-34-7) offers opportunities for further functionalization through esterification or amidation reactions. These modifications can alter the solubility, bioavailability, and metabolic stability of the compound, making it adaptable for different therapeutic applications. Such flexibility is crucial in pharmaceutical research, where optimizing drug properties is essential for achieving clinical efficacy.

Recent studies have also highlighted the importance of understanding the computational aspects of drug design. Molecular modeling techniques have been increasingly used to predict the binding modes and interactions of small molecules with biological targets. In the case of 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid, computational studies can help identify key pharmacophores responsible for its biological activity. This approach not only accelerates the drug discovery process but also provides insights into structure-activity relationships that can guide further optimization efforts.

The synthesis of 4-acetamidopyrazolo1,5-a1,3,5triazine-7-carboxylic acid (CAS No. 2680774-34-7) presents an interesting challenge due to its complex heterocyclic structure. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography are commonly used in these processes. The successful synthesis of this compound underscores the growing capability in constructing complex organic molecules for pharmaceutical applications.

As research continues to evolve，the role of 4-acetamidopyrazolo1,5-a1，3，5triazine-7-carboxylic acid (CAS No. 2680774-34-7) is likely to expand beyond initial investigations。 Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications。 By leveraging interdisciplinary approaches， researchers can harness the full potential of this compound and contribute to advancements in medicine。

The future prospects for 4-acetamidopyrazolo1，5-a1，3，5triazine-7-carboxylic acid (CAS No. 2680774-34-7) are promising，with ongoing studies exploring its pharmacological profile in detail。 Investigating its mechanisms of action， potential side effects， and optimal dosing regimens will be crucial steps toward realizing its therapeutic potential。 As our understanding of disease biology advances， compounds like this one may play a pivotal role in developing innovative treatments for a wide range of conditions。